Cas no 438538-72-8 (N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline)

• Product Name: N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline
• CAS No: 438538-72-8
• MF: C₁₃H₁₀ClN₅O₂
• MW: 303.703800678253
• CID: 6786195
• PubChem ID: 3819983
• Update Time: 2025-05-20

N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-(benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline
• N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline
• 438538-72-8
• N-[(1H-1,2,3-benzotriazol-1-yl)methyl]-3-chloro-5-nitroaniline
• N-(1,2,3-BENZOTRIAZOL-1-YLMETHYL)-3-CHLORO-5-NITROANILINE
• AKOS005443013
• VS-00822
• N-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)-3-chloro-5-nitroaniline
• N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline
• BBL001141
• STK366402

• Inchi： 1S/C13H10ClN5O2/c14-9-5-10(7-11(6-9)19(20)21)15-8-18-13-4-2-1-3-12(13)16-17-18/h1-7,15H,8H2
• InChI Key： UCMIFHUSQUSPPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NCN1C2C=CC=CC=2N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.0523023g/mol
• Monoisotopic Mass: 303.0523023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.6Ų

Additional information on N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline

Introduction to N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline (CAS No. 438538-72-8)

N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline, a compound with the chemical identifier CAS No. 438538-72-8, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic aromatic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzotriazole moiety and nitro substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The benzotriazole group in N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline plays a crucial role in its pharmacological profile. Benzotriazoles are known for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects on various pathological processes. The nitro group at the 5-position of the aniline ring further enhances the molecule's reactivity and potential bioactivity. This combination of structural elements makes N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline and its biological targets. These studies have highlighted the importance of the benzotriazole moiety in binding to specific protein pockets, which could be exploited for the development of targeted therapies. Additionally, the nitro group has been shown to influence the electronic properties of the molecule, affecting its metabolic stability and pharmacokinetic behavior.

In vitro studies have demonstrated that N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline exhibits notable activity against several disease-related pathways. For instance, research has indicated that this compound may possess anti-inflammatory properties by modulating key signaling cascades involved in immune responses. Furthermore, its structural similarity to known bioactive molecules suggests potential applications in the treatment of neurological disorders, where precise targeting of neural pathways is essential.

The synthesis of N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzotriazole group typically involves condensation reactions with appropriate precursors, while the nitro group is often introduced through nitration techniques. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and scalability of the synthesis process.

From a regulatory perspective, N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical use. Preclinical studies are essential to evaluate its pharmacological effects, toxicology profile, and potential side effects. These studies provide critical data that informs decision-making regarding further development and eventual human trials.

The integration of cutting-edge technologies in drug discovery has accelerated the process of identifying promising candidates like N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline. High-throughput screening (HTS) techniques allow for rapid testing of large libraries of compounds against various biological targets, enabling researchers to pinpoint molecules with high affinity and selectivity. Additionally, artificial intelligence (AI) algorithms are being increasingly utilized to predict biological activity and optimize molecular structures based on vast datasets.

The role of N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline in addressing unmet medical needs remains an area of active investigation. Researchers are exploring its potential in various therapeutic contexts, including oncology, infectious diseases, and chronic conditions. The benzotriazole moiety's ability to modulate enzyme activity makes it particularly interesting for developing inhibitors targeting aberrant metabolic pathways found in cancer cells.

In conclusion, N-(1H-benzotriazol-1-ylmethyl)-3-chloro-5-nitroaniline represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of computational modeling, synthetic chemistry, and preclinical research continues to drive innovation in drug discovery. As our understanding of molecular interactions deepens, compounds like this one hold great promise for addressing complex diseases and improving patient outcomes.